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The existence and function of human pheromones remain a subject of vigorous scientific

debate. Among the candidate molecules, estratetraenol (EST), a steroid found in female urine,

has been a focal point of research, often compared to other putative pheromones such as

androstadienone (AND), androstenone, and androstenol. This guide provides an objective

comparison of their reported effects, supported by experimental data and detailed

methodologies, to aid researchers in this complex field.

Comparative Overview of Putative Human
Pheromones
Estratetraenol is hypothesized to act as a female-specific chemosignal, influencing male

perception and behavior. In contrast, androstadienone, a testosterone derivative found in male

sweat and semen, is often studied for its effects on women.[1] Androstenone and androstenol,

also found in male axillary sweat, have a more controversial and less consistently reported

range of effects. A significant body of research on these compounds is marked by small sample

sizes, a lack of replication, and the potential for false positives, making definitive conclusions

challenging.[2][3]
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Summary of Quantitative Data
The following tables summarize the quantitative findings from key studies on the effects of

estratetraenol and other putative human pheromones on mood, perception, and physiological

responses.

Table 1: Effects on Mood and Psychological State
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Compound Study Participants Task
Key
Quantitative
Findings

Estratetraenol

(EST)

Jacob &

McClintock

(2000)

48 men and

women

Mood

questionnaires

Decreased

positive mood in

men; no

significant effect

on women's

mood.

Androstadienone

(AND)

Jacob &

McClintock

(2000)

48 men and

women

Mood

questionnaires

Maintained

positive mood in

women during a

task, preventing

a decline seen in

the control

group.

Wyart et al.

(2007)
20 women

Mood rating after

stressor

Maintained

higher levels of

positive mood

and reduced

negative mood

compared to a

control.

Androstenone
Filsinger et al.

(1985)
Not specified Self-ratings

Decreased self-

rated sexiness in

male subjects

compared to a

no-odor

condition.

Androstenol
Filsinger et al.

(1985)
Not specified Self-ratings

No significant

effect on self-

rated sexiness.
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Table 2: Effects on Perception and Attractiveness
Ratings
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Compound Study Participants Task
Key
Quantitative
Findings

Estratetraenol

(EST)

Zhou et al.

(2014)

24 heterosexual

men

Gender

perception of

point-light

walkers

Increased the

likelihood of

perceiving

ambiguous

walkers as

female (8%

change in gender

perception).[4]

Hare et al.

(2017)
43 men

Attractiveness

and

unfaithfulness

ratings of female

faces

No significant

effect on

attractiveness or

unfaithfulness

ratings.

Androstadienone

(AND)

Zhou et al.

(2014)

24 heterosexual

women

Gender

perception of

point-light

walkers

Increased the

likelihood of

perceiving

ambiguous

walkers as male.

Saxton et al.

(2008)
54 women

Attractiveness

ratings of men in

a speed-dating

context

In one of three

events, women

exposed to AND

gave significantly

higher

attractiveness

ratings (mean

rating of 3.8 vs.

3.1 for control).
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Hare et al.

(2017)
51 women

Attractiveness

and

unfaithfulness

ratings of male

faces

No significant

effect on

attractiveness or

unfaithfulness

ratings.

Androstenone
Black & Biron

(1982)
Not specified

Attractiveness

ratings of

photographs

No significant

effect on

attractiveness

ratings.

Androstenol
Kirk-Smith et al.

(1978)
Men and women

Attractiveness

ratings of

photographs

Increased ratings

of "friendliness"

and "warmth" for

photographs of

people.

Table 3: Physiological Effects

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Study Participants Measurement
Key
Quantitative
Findings

Estratetraenol

(EST)

Savic et al.

(2001)
12 men

PET scans of

brain activity

Activated the

anterior

hypothalamus.

Bensafi et al.

(2004)
24 men

Skin

conductance

No significant

effect on

physiological

arousal in a

neutral context.

Androstadienone

(AND)

Savic et al.

(2001)
12 women

PET scans of

brain activity

Activated the

anterior

hypothalamus.

Wyart et al.

(2007)
20 women Salivary cortisol

Maintained

significantly

higher cortisol

levels compared

to a control

group over a 2-

hour period.

Bensafi et al.

(2003)
24 women

Skin

conductance

Increased skin

conductance,

indicating

heightened

sympathetic

arousal.

Experimental Protocols
Gender Perception of Point-Light Walkers (Zhou et al.,
2014)
This study aimed to determine if AND and EST could signal gender information.
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Participants: 24 heterosexual males, 24 heterosexual females, 24 homosexual males, and

24 bisexual/homosexual females.

Stimuli:

Chemicals: Androstadienone (2.5 mM), estratetraenol (2.5 mM), and a control solution

(clove oil in propylene glycol). The substances were presented on a cotton ball under the

participants' noses.

Visual: Point-light walkers (PLWs) were animations of 15 dots representing the major joints

of a human body walking. The gaits were digitally morphed along a continuum from

masculine to feminine.

Procedure:

On three separate days, participants were exposed to either AND, EST, or the control

solution in a counterbalanced order.

They were shown a series of PLWs with varying degrees of masculinity/femininity in their

gait.

For each PLW, participants had to make a forced-choice judgment of whether the walker

was male or female.

Data Analysis: The proportion of "male" or "female" responses was calculated for each

chemical condition and compared.

Brain Activation Studies using PET (Savic et al., 2001)
This research investigated the neural correlates of exposure to putative pheromones.

Participants: 12 heterosexual men and 12 heterosexual women.

Stimuli: Androstadienone, estratetraenol, and a control odorant (cedarwood oil). The

substances were delivered via an olfactometer.

Procedure:
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Participants underwent Positron Emission Tomography (PET) scans to measure regional

cerebral blood flow (rCBF), an indicator of neural activity.

During the scans, they were presented with the different odorants.

The brain activation patterns in response to each substance were recorded and

compared.

Data Analysis: Statistical parametric mapping was used to identify brain regions with

significantly different rCBF between the different odor conditions.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the proposed signaling pathways for putative human

pheromones and a typical experimental workflow for studying their effects.
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Caption: Proposed signaling pathway for putative human pheromones.
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Caption: A generalized experimental workflow for human pheromone research.

Conclusion
The research into estratetraenol and other putative human pheromones presents a complex

and often contradictory picture. While some studies suggest that these compounds can

influence mood, perception, and physiological arousal in a sex-specific manner, others have
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failed to replicate these findings or have demonstrated no significant effects. The debate is

further complicated by the high concentrations of these substances used in many experiments,

which may not reflect natural exposure levels.

For researchers and drug development professionals, a critical approach to the existing

literature is paramount. The methodologies of past studies should be carefully scrutinized, and

future research should prioritize robust, double-blind, and well-powered experimental designs.

While the allure of human pheromones is strong, the scientific evidence remains inconclusive,

and the field requires further rigorous investigation to substantiate the claims made for

estratetraenol and its counterparts.

Need Custom Synthesis?
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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